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molecular formula C10H9ClF3NO B8415164 N-(4-trifluoromethylphenyl)-beta-chloropropionamide

N-(4-trifluoromethylphenyl)-beta-chloropropionamide

Cat. No. B8415164
M. Wt: 251.63 g/mol
InChI Key: SJWLVROVIFKECC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US03958974

Procedure details

4-Trifluoromethylaniline (0.3 mole), β-chloropropionyl chloride (0.35 mole) and benzene (100 ml) are charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture is heated at reflux with stirring for a period of about 3 hours. After this time the reaction mixture is cooled to room temperature and is washed with dilute aqueous sodium bicarbonate, with dilute hydrochloric acid and with water. The washed mixture is then dried over anhydrous magnesium sulfate, filtered and stripped of benzene under reduced pressure to yield the desired product N-(4-trifluoromethylphenyl)-β-chloropropionamide as the residue.
Name
4-Trifluoromethylaniline
Quantity
0.3 mol
Type
reactant
Reaction Step One
Name
β-chloropropionyl chloride
Quantity
0.35 mol
Type
reactant
Reaction Step One
Name
benzene
Quantity
100 mL
Type
solvent
Reaction Step One
Name
N-(4-trifluoromethylphenyl)-β-chloropropionamide

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:11])([F:10])[C:3]1[CH:9]=[CH:8][C:6]([NH2:7])=[CH:5][CH:4]=1.[Cl:12][CH2:13][CH2:14][C:15](Cl)=[O:16]>C1C=CC=CC=1>[F:1][C:2]([F:10])([F:11])[C:3]1[CH:9]=[CH:8][C:6]([NH:7][C:15](=[O:16])[CH2:14][CH2:13][Cl:12])=[CH:5][CH:4]=1

Inputs

Step One
Name
4-Trifluoromethylaniline
Quantity
0.3 mol
Type
reactant
Smiles
FC(C1=CC=C(N)C=C1)(F)F
Name
β-chloropropionyl chloride
Quantity
0.35 mol
Type
reactant
Smiles
ClCCC(=O)Cl
Name
benzene
Quantity
100 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
with stirring for a period of about 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
equipped with a mechanical stirrer
TEMPERATURE
Type
TEMPERATURE
Details
thermometer and reflux condenser
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux
WASH
Type
WASH
Details
is washed with dilute aqueous sodium bicarbonate, with dilute hydrochloric acid and with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The washed mixture is then dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 3 h
Name
N-(4-trifluoromethylphenyl)-β-chloropropionamide
Type
product
Smiles
FC(C1=CC=C(C=C1)NC(CCCl)=O)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.